N-methyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(2-pyridin-2-ylethyl)propanamide

• IUPAC Name: N-methyl-2-(2-oxobenzo[cd]indol-1-yl)-N-(2-pyridin-2-ylethyl)propanamide
• InChI: InChI=1S/C22H21N3O2/c1-15(21(26)24(2)14-12-17-9-3-4-13-23-17)25-19-11-6-8-16-7-5-10-18(20(16)19)22(25)27/h3-11,13,15H,12,14H2,1-2H3
• InChI Key: DFLQRYPKDXZLTI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)CCC1=CC=CC=N1)N2C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C22H21N3O2
• Molecular Weight: 359.4 g/mol

Description

N-methyl-2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(2-pyridin-2-ylethyl)propanamide, commonly known as MI-219, is a small molecule inhibitor that targets the MDM2 protein. MDM2 is a negative regulator of the tumor suppressor protein p53, which is frequently mutated in various types of cancer. MI-219 has been shown to have promising anticancer activity in preclinical studies, making it a potential candidate for further development as a cancer therapy.

Mechanism of Action

MI-219 works by binding to the MDM2 protein, preventing it from interacting with and degrading the p53 tumor suppressor protein. This leads to the stabilization and activation of p53, which in turn induces cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
MI-219 has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. In preclinical studies, MI-219 has been well-tolerated and has shown minimal toxicity. However, further studies are needed to fully understand the biochemical and physiological effects of MI-219 in humans.

Advantages and Limitations for Lab Experiments

MI-219 has several advantages for use in lab experiments, including its specificity for the MDM2 protein and its ability to sensitize cancer cells to other anticancer agents. However, MI-219 also has some limitations, including its relatively low potency and the potential for off-target effects.

Future Directions

There are several future directions for the development of MI-219 as a cancer therapy. One potential direction is to combine MI-219 with other anticancer agents to enhance its efficacy. Another direction is to develop MI-219 analogs with improved potency and selectivity for the MDM2 protein. Additionally, further studies are needed to determine the safety and efficacy of MI-219 in humans, as well as its potential for use in combination with other cancer therapies.

Scientific Research Applications

MI-219 has been extensively studied in preclinical models of cancer, including breast, lung, and colon cancer. In these models, MI-219 has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. MI-219 has also been shown to sensitize cancer cells to other anticancer agents, such as chemotherapy and radiation therapy.